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Compound of Interest

Compound Name: 6,3'-Dimethoxyflavone

Cat. No.: B1201445

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6,3'-
Dimethoxyflavone, intended for use in laboratory and drug development settings. It
summarizes key safety data, outlines detailed handling protocols, and visualizes a general
workflow for safe laboratory practices when working with this compound.

Chemical and Physical Properties

6,3'-Dimethoxyflavone is a flavonoid compound, a class of natural products with a wide range
of biological activities. Accurate identification is crucial, as similar compounds can have
different properties and hazard profiles.

Property Value Source

Molecular Formula C17H1404 --INVALID-LINK--
Molecular Weight 282.29 g/mol --INVALID-LINK--
CAS Number 79786-40-6 --INVALID-LINK--
Appearance Solid --INVALID-LINK--

6-methoxy-2-(3-
Synonyms --INVALID-LINK--
methoxyphenyl)chromen-4-one

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1201445?utm_src=pdf-interest
https://www.benchchem.com/product/b1201445?utm_src=pdf-body
https://www.benchchem.com/product/b1201445?utm_src=pdf-body
https://www.benchchem.com/product/b1201445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Hazard Information

6,3'-Dimethoxyflavone is classified as harmful if swallowed. It is imperative to distinguish it
from the structurally similar 6,3'-Dimethoxy-3-hydroxyflavone (CAS: 720676-20-0), which has a
higher toxicity rating ("Toxic if swallowed").[1]

GHS Classification

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) H302: Harmful if
4 GHSO07 Warning
Oral swallowed

Source: Sigma-Aldrich[2]

Precautionary Statements & Handling Codes

Type Codes
Prevention P264, P270
Response P301+P312, P330
Disposal P501

Note: These are general codes for this hazard classification. Always refer to the specific Safety
Data Sheet (SDS) from your supplier.

Storage and Incompatibilities

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed.
This compound is classified under Storage Class 11 for combustible solids.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents.

Experimental Protocols: Safe Handling

The following is a general protocol for handling 6,3'-Dimethoxyflavone powder in a laboratory
setting. This protocol is synthesized from standard practices for handling chemical powders
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and flavonoids and should be adapted to specific experimental needs and institutional safety
guidelines.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles with side shields conforming to EN 166 (EU)
or NIOSH (US) standards.

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been
inspected for integrity before use.

o Body Protection: Wear a lab coat. For larger quantities or when there is a risk of significant
dust generation, consider additional protective clothing.

» Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, use a full-face respirator
with an appropriate particulate filter.

Weighing and Solution Preparation

o Preparation: Before handling, ensure the work area is clean and uncluttered. Designate a
specific area for weighing, such as a chemical fume hood or a ventilated balance enclosure.

e Weighing:

o Perform all weighing operations within a fume hood or ventilated enclosure to minimize
dust inhalation.

o Use a micro-spatula to carefully transfer the solid powder. Avoid creating dust clouds.
o Close the container immediately after use.

 Dissolving:
o Add the solvent to the weighed powder slowly to avoid splashing.

o If sonication is required to dissolve the compound, ensure the sample tube is securely
capped. Place the sonicator in a secondary container or an area where potential spills can
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be contained.[3]
e Cleaning:

o Carefully wipe down the balance and surrounding surfaces with a damp cloth or towel to
collect any residual powder.

o Dispose of all contaminated materials (e.g., weigh boats, pipette tips, wipes) as chemical
waste according to institutional guidelines.

Spill and Emergency Procedures

o Small Spills:

[e]

Evacuate personnel from the immediate area.

o

Wear appropriate PPE.

[¢]

Gently cover the spill with an absorbent material to avoid raising dust.

[¢]

Carefully sweep or scoop the material into a suitable, labeled container for chemical waste
disposal.

[e]

Clean the spill area with a damp cloth, and dispose of cleaning materials as hazardous
waste.

o First Aid:

[e]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
control center or doctor immediately for treatment advice.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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Biological Activity and Potential Signhaling Pathways

While no specific signaling pathways related to the toxicology of 6,3'-Dimethoxyflavone have
been identified, research into its biological effects provides context for its potential interactions
within biological systems. It's important for researchers to be aware of these activities, as they
may have unintended consequences in experimental models.

A recent study on the closely related 6,3'-dimethoxy flavonol (note the -ol suffix, indicating a
hydroxyl group) found that it exerts anti-proliferative and apoptotic effects on human
osteosarcoma (MG-63) cells.[4] The study indicated that the compound induces apoptosis by
increasing the Bax/Bcl-2 ratio and upregulating p53 expression, suggesting an activation of the
intrinsic apoptotic pathway.[4]

Other methoxyflavones have been shown to interact with various cellular pathways, including:

o Inflammatory Pathways: A structurally similar compound, 5,6,4'-trihnydroxy-7,3'-
dimethoxyflavone, was found to interfere with NF-kB and mitogen-activated protein kinase
(MAPK) signaling pathways in macrophages.[5]

o Neuroprotective Pathways: Studies on other dimethoxyflavones have suggested
neuroprotective effects through the modulation of neurotransmitter receptors and reduction
of pro-inflammatory markers.[6]

These findings underscore that while 6,3'-Dimethoxyflavone is being investigated for
therapeutic properties, its biological activity necessitates careful handling to avoid unintended
exposure and biological effects in researchers.

Visualized Workflows and Pathways

The following diagrams illustrate logical relationships and workflows relevant to the safe
handling of 6,3'-Dimethoxyflavone.
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Caption: General workflow for safely handling 6,3'-Dimethoxyflavone powder.
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Caption: PPE selection logic for handling 6,3'-Dimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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